Cas no 1894381-86-2 (5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine)

• Product Name: 5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine
• CAS No: 1894381-86-2
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD32696233
• CID: 4781807
• Update Time: 2025-10-31

5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine
• 5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine

• MDL： MFCD32696233
• Inchi： 1S/C8H12N2/c1-7-3-2-4-8-5-9-6-10(7)8/h5-7H,2-4H2,1H3
• InChI Key： MKIIWLKYHMDOKD-UHFFFAOYSA-N
• SMILES： N12C=NC=C1CCCC2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 1.1
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine

Introduction to 5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine (CAS No. 1894381-86-2)

5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine, identified by the chemical compound code CAS No. 1894381-86-2, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen atoms in its ring system imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine consists of a fused imidazole and pyridine ring system, with a methyl group substituent at the 5-position of the imidazole ring. This substitution pattern contributes to the molecule's overall stability and reactivity, enabling it to interact with various biological targets. The tetrahydropyrimidine core further enhances its solubility and bioavailability, critical factors for any potential therapeutic agent.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Imidazopyridines, in particular, have been extensively studied due to their ability to modulate multiple biological pathways. For instance, derivatives of this class have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The compound CAS No. 1894381-86-2 is no exception and has been explored for its pharmacological properties.

One of the most compelling aspects of 5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop molecules with enhanced binding affinity and selectivity for specific targets. This has led to several preclinical studies investigating its efficacy in models of cancer, neurodegeneration, and autoimmune diseases. The compound's ability to cross the blood-brain barrier has also made it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of 5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed coupling reactions have been employed to streamline the process. These techniques not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like CAS No. 1894381-86-2. Molecular modeling and virtual screening techniques allow researchers to predict binding interactions between the molecule and biological targets with remarkable accuracy. This approach has been instrumental in identifying lead compounds that exhibit promising pharmacological activity in vitro and in vivo.

The pharmacokinetic profile of 5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine is another critical aspect that has been thoroughly investigated. Studies have demonstrated that this compound exhibits favorable metabolic stability and moderate oral bioavailability in animal models. These findings are crucial for assessing its potential as a drug candidate and guide further optimization efforts aimed at improving its pharmacokinetic properties.

In conclusion,5-Methyl-5,6,7,8-tetrahydroimidazo1,5-apyridine (CAS No. 1894381-86-2) represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve,imidazopyridines like this one are poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.